Cas no 859516-82-8 (3-(2-chloropyrimidin-4-yl)aniline)

• Product Name: 3-(2-chloropyrimidin-4-yl)aniline
• CAS No: 859516-82-8
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD22628309
• CID: 4246289
• PubChem ID: 59341023
• Update Time: 2025-04-24

3-(2-chloropyrimidin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-chloro-4-pyrimidinyl)-
• 3-(2-Chloro-4-pyrimidinyl)aniline
• 3-(2-chloropyrimidin-4-yl)aniline
• MFCD22628309
• SY248675
• DB-423772
• NQVOVPVTEXLMHI-UHFFFAOYSA-N
• SCHEMBL1466904
• 3-(2-Chloro-pyrimidin-4-yl)-phenylamine
• 3-(2-Chloro-4-pyrimidinyl)benzenamine
• 859516-82-8
• AC6983

• MDL： MFCD22628309
• Inchi： 1S/C10H8ClN3/c11-10-13-5-4-9(14-10)7-2-1-3-8(12)6-7/h1-6H,12H2
• InChI Key： NQVOVPVTEXLMHI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2C=CN=C(Cl)N=2)=C1

Computed Properties

• Exact Mass: 205.0406750Da
• Monoisotopic Mass: 205.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines